Cas no 2411224-66-1 (1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine)

• Product Name: 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine
• CAS No: 2411224-66-1
• MF: C₁₃H₁₅ClFNO₅S
• MW: 351.77830529213
• CID: 5356021
• Update Time: 2025-09-21

1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• Z3919180347
• 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine
• 2-chloro-4-(4-methoxypiperidine-1-carbonyl)phenyl sulfurofluoridate

• Inchi： 1S/C13H15ClFNO5S/c1-20-10-4-6-16(7-5-10)13(17)9-2-3-12(11(14)8-9)21-22(15,18)19/h2-3,8,10H,4-7H2,1H3
• InChI Key： LTICKTYLTHAATR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N1CCC(CC1)OC)=O)OS(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 489
• XLogP3: 2.5
• Topological Polar Surface Area: 81.3

Additional information on 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine

Introduction to 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine (CAS No. 2411224-66-1) and Its Applications in Modern Chemical Biology

1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine, identified by the CAS number 2411224-66-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by a piperidine core substituted with a benzoyl group at the 1-position and a fluorosulfonyloxy group at the 3-position, alongside a chloro substituent at the 4-position. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents, particularly in the context of drug discovery and medicinal chemistry.

The fluorosulfonyloxybenzoyl moiety is a key pharmacophore in this compound, contributing to its potential biological activity. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules, often enhancing binding affinity, metabolic stability, and oral bioavailability. The presence of the chloro substituent further influences the electronic properties of the aromatic ring, potentially affecting interactions with biological targets. The methoxypiperidine group at the 4-position introduces additional complexity, as piperidine derivatives are frequently found in approved drugs due to their favorable pharmacological profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and inflammation. The structure of 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine suggests that it may interact with specific PPIs through its aromatic system and heterocyclic moiety. This has led to investigations into its potential as a tool compound for studying protein-protein interaction mechanisms and as a lead for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The fluorosulfonyloxybenzoyl group can serve as a handle for further chemical modification, allowing researchers to explore analogues with tailored biological activities. For instance, replacing the chloro substituent with other functional groups or introducing additional rings could lead to compounds with enhanced potency or selectivity. Similarly, modifications to the piperidine ring could alter solubility, permeability, or metabolic stability, making it easier to optimize drug-like properties.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. Fluorine-containing molecules often exhibit improved binding affinities to biological targets due to their ability to participate in favorable dipole-dipole interactions and hydrophobic effects. The fluorosulfonyloxybenzoyl moiety in 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine is particularly noteworthy in this context, as it may confer enhanced interactions with target proteins compared to non-fluorinated analogues. This has prompted investigations into its potential applications in developing kinase inhibitors or other targeted therapies for cancer treatment.

The methoxypiperidine group also plays a significant role in determining the overall properties of this compound. Piperidine derivatives are known for their ability to enhance oral bioavailability by improving solubility and permeability across biological membranes. Additionally, piperidine-based scaffolds have been successfully incorporated into numerous drugs targeting central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The presence of both fluoro- and chlorosulfonyloxy substituents may further fine-tune these properties, making this compound an attractive candidate for drug development.

In addition to its potential as an inhibitor or modulator of protein-protein interactions, 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine may also find applications in other areas of chemical biology. For example, it could serve as a substrate or intermediate in biochemical assays designed to study enzyme activity or receptor binding. Its unique structure provides opportunities for developing probes that can be used to investigate signaling pathways or cellular processes relevant to human health and disease.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, advances in synthetic organic chemistry have made it possible to access such molecules with increasing efficiency and scalability. Techniques such as palladium-catalyzed cross-coupling reactions, fluorination methods, and functional group transformations have been instrumental in constructing this type of heterocyclic system. These synthetic strategies not only allow for the preparation of 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine but also provide a framework for generating related analogues with diverse chemical and biological properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine will undoubtedly play an important role in drug discovery efforts. Their unique structural features offer opportunities for designing molecules with improved efficacy, selectivity, and pharmacokinetic profiles. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the development of novel bioactive agents based on this scaffold.

In conclusion,1-(3-Chloro-4-fluorosulfonyloxybenzoyl)-4-methoxypiperidine (CAS No. 2411224-66-1) is a promising compound with significant potential in chemical biology and pharmaceutical research. Its intricate structure combines several key pharmacophores that make it an ideal candidate for developing novel therapeutic agents targeting protein-protein interactions and other disease-related processes. As our understanding of biological systems continues to evolve，this type of molecule will remain at the forefront of innovation，driving advancements in drug discovery and medicine.